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Compound of Interest

Compound Name: L-644698

Cat. No.: B15570149

L  Get Quote

IUPAC Name: N1-(4-hydroxy-1,2-butadien-1-yl)-cytosine

L-644698, more commonly known as cytallene, is an acyclic nucleoside analogue that has

demonstrated notable antiviral activity. This technical guide provides a comprehensive

overview of its chemical properties, synthesis, mechanism of action, and biological activity, with

a focus on quantitative data and experimental methodologies for researchers, scientists, and

drug development professionals.

Chemical and Physical Properties

Property Value

IUPAC Name N1-(4-hydroxy-1,2-butadien-1-yl)-cytosine[1]

Common Name Cytallene

Molecular Formula CsHoN3O2

Molecular Weight 179.18 g/mol

Appearance White to off-white solid

Chirality Exists as R-(-)- and S-(+)-enantiomers
Synthesis
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An improved, large-scale synthesis of racemic cytallene has been described in the literature.
The synthesis of the individual enantiomers, (R)-(-)- and (S)-(+)-cytallene, can be achieved
through lipase-catalyzed enantioselective acylation of N4-acylcytallenes.

Experimental Protocol: Synthesis of Racemic Cytallene

While a detailed, step-by-step protocol for the improved large-scale synthesis is not publicly
available in full, the general approach involves the coupling of a suitably protected cytosine
derivative with a 4-hydroxy-1,2-butadienyl synthon.

A generalized workflow for the synthesis is presented below:
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Starting Materials

Butadienyl Synthon * Reaction Steps Final Product
Coupling Reaction Deprotection Racemic Cytallene
Protected Cytosine 4

hosphorylation

Cellular Kinases

Cytallene Triphosphate

Competitive Inhibition / Chain Termination

Viral DNA Polymerase Inhibition

Viral DNA Synthesis
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Preparation

Prepare PHA-activated PBM cells Prepare HIV-1 stock

Seed cells in 96-well plate

Add serial dilutions of Cytallene

Incubation & [Measurement

Incubate for 7 days

:

Measure p24 antigen by ELISA

Data Avnalysis

Calculate % inhibition

:

Determine IC50 and IC90

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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